Cas no 2227894-13-3 ((2R)-4-(2-bromo-4-nitrophenyl)butan-2-ol)

• Product Name: (2R)-4-(2-bromo-4-nitrophenyl)butan-2-ol
• CAS No: 2227894-13-3
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6213961
• PubChem ID: 165645353
• Update Time: 2025-11-01

(2R)-4-(2-bromo-4-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-bromo-4-nitrophenyl)butan-2-ol
• EN300-1927563
• 2227894-13-3

• Inchi： 1S/C10H12BrNO3/c1-7(13)2-3-8-4-5-9(12(14)15)6-10(8)11/h4-7,13H,2-3H2,1H3/t7-/m1/s1
• InChI Key： KYAGIOQRGCUZSF-SSDOTTSWSA-N
• SMILES： BrC1C=C(C=CC=1CC[C@@H](C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on (2R)-4-(2-bromo-4-nitrophenyl)butan-2-ol

Research Brief on (2R)-4-(2-bromo-4-nitrophenyl)butan-2-ol (CAS: 2227894-13-3) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-4-(2-bromo-4-nitrophenyl)butan-2-ol (CAS: 2227894-13-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and its unique structural features. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the efficient synthetic routes for (2R)-4-(2-bromo-4-nitrophenyl)butan-2-ol, with particular emphasis on asymmetric synthesis techniques to achieve high enantiomeric purity. The bromo and nitro functional groups on the phenyl ring make this compound a valuable precursor for further chemical modifications, enabling the development of novel bioactive molecules. Researchers have successfully employed palladium-catalyzed cross-coupling reactions to derivatize this compound, expanding its utility in drug design.

In terms of biological activity, preliminary screening has revealed that (2R)-4-(2-bromo-4-nitrophenyl)butan-2-ol exhibits moderate inhibitory effects against certain kinase targets implicated in cancer pathways. While the exact mechanism of action remains under investigation, molecular docking studies suggest that the compound may interact with the ATP-binding sites of these kinases. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

The pharmaceutical potential of this compound extends beyond its direct biological activity. Its chiral center and functional groups make it an attractive building block for the synthesis of more complex drug candidates. Recent work has demonstrated its incorporation into protease inhibitors and G-protein-coupled receptor (GPCR) modulators, showcasing its versatility in medicinal chemistry. Additionally, its physicochemical properties, such as solubility and stability, have been characterized to facilitate its use in drug formulation.

Looking ahead, researchers are exploring the scalability of (2R)-4-(2-bromo-4-nitrophenyl)butan-2-ol production to meet the demands of preclinical and clinical studies. Continuous flow chemistry approaches are being investigated to improve yield and reduce waste, aligning with green chemistry principles. Furthermore, collaborations between academic and industrial partners are accelerating the translation of findings involving this compound into tangible therapeutic applications.

In conclusion, (2R)-4-(2-bromo-4-nitrophenyl)butan-2-ol represents a promising chemical entity with multifaceted applications in drug discovery and development. Its unique structural attributes and demonstrated biological activity warrant continued investigation, particularly in the context of targeted therapies for diseases such as cancer and inflammatory disorders. Future research directions include detailed pharmacokinetic studies and the exploration of its potential in combination therapies.